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Compound of Interest

Compound Name: D-H-Glu-pNA

Cat. No.: B13148657

Get Quote

Subject: D-H-Glu-pNA vs. Gamma-Glutamyl-3-Carboxy-
4-Nitroanilide
Executive Summary
This guide compares two distinct classes of chromogenic substrates used for Gamma-Glutamyl

Transferase (GGT) quantification. The comparison addresses a critical ambiguity in the user's

request: the distinction between the stereochemical isomer (D-H-Glu-pNA) and the structural

derivative (Gamma-glutamyl-3-carboxy-4-nitroanilide).

D-H-Glu-pNA (D-Isomer): A stereospecific substrate primarily used to differentiate bacterial

GGTs (which can process D-isomers) from mammalian GGTs (which are strictly L-specific). It

serves as a negative control in human clinical assays.

Gamma-glutamyl-3-carboxy-4-nitroanilide (Glucana/GGCNA): The IFCC-recommended

standard for human clinical testing. It is a structural modification of the legacy substrate (L-

GpNA) designed to solve solubility issues, enabling kinetic accuracy at neutral pH.
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For Clinical/Human Drug Safety: Use Gamma-glutamyl-3-carboxy-4-nitroanilide.

For Bacterial Enzymology/Microbiome Studies: Use D-H-Glu-pNA.

Chemical Identity & Mechanism
The Contenders

Feature D-H-Glu-pNA
Gamma-Glutamyl-3-

Carboxy-4-Nitroanilide

Common Name D-GpNA Glucana, GGCNA, Glu-C-pNA

Chemical Structure
D-isomer of Glutamic acid

linked to p-nitroaniline.

L-isomer of Glutamic acid

linked to 3-carboxy-4-

nitroaniline.[1]

Leaving Group p-Nitroaniline (pNA) 5-Amino-2-nitrobenzoate

Primary Utility
Bacterial specificity; Negative

control for human GGT.

Clinical diagnostics (Human

GGT); High-throughput

screening.

Solubility
Low at neutral pH (requires

acidic conditions).

High at neutral pH (due to

carboxyl group).

Mechanism of Action (GGT)
GGT operates via a "Ping-Pong Bi-Bi" mechanism. The enzyme first cleaves the gamma-

glutamyl moiety from the donor substrate (forming an acyl-enzyme intermediate), releasing the

chromophore. It then transfers the glutamyl group to an acceptor (usually Glycylglycine).[2][3]
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Figure 1: The GGT enzymatic cycle.[2][4] The "Chromophore Released" is p-nitroaniline for D-
H-Glu-pNA and 5-amino-2-nitrobenzoate for Glucana.

Performance Comparison: The "Standard" vs. The
"Improved"
Note: This section compares the standard L-form (implied competitor) against the Carboxylated

form (Glucana), as D-H-Glu-pNA is biologically inert for human GGT.

Solubility & pH Stability
Legacy (GpNA): Poorly soluble in water. Requires preparation in dilute acid (HCl), which can

lead to spontaneous hydrolysis (background noise). When added to the assay buffer (pH

8.0+), it is prone to precipitation if the concentration is too high.

Glucana: The addition of a carboxyl group to the phenyl ring drastically increases solubility. It

can be dissolved directly in neutral buffers.

Impact: Allows for saturating substrate concentrations (up to 6 mM), ensuring the assay

measures

accurately without substrate depletion artifacts.

Sensitivity & Wavelength
The leaving groups have different spectral properties.
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Metric p-Nitroaniline (from GpNA)
5-Amino-2-Nitrobenzoate

(from Glucana)

Absorbance Max (

)
380–405 nm 405–410 nm

Molar Absorptivity (

)
~9.9 mM⁻¹cm⁻¹ (at 405 nm) ~9.5 mM⁻¹cm⁻¹ (at 410 nm)

Color Yellow Yellow-Orange

Interference

High susceptibility to

hemoglobin/bilirubin

interference due to turbidity

risks.

Low interference; high

solubility prevents turbidity,

reducing false positives in

serum samples.

Stereospecificity (The "D-" Factor)
If your research involves D-H-Glu-pNA, you are testing stereochemistry.

Mammalian GGT: Strictly specific for L-glutamyl moieties. Activity against D-H-Glu-pNA is

<1%.

Bacterial GGT (e.g., B. subtilis): Many bacterial GGTs are non-stereospecific or have specific

activity for D-glutamyl compounds (used in peptidoglycan metabolism).

Application: Use D-H-Glu-pNA to screen for bacterial contamination in mammalian cell lines

or to characterize novel microbial enzymes.

Experimental Protocols
Protocol A: IFCC Standard Assay (Human GGT)
Target: Drug safety assessment, Clinical diagnostics. Substrate: Gamma-glutamyl-3-carboxy-4-

nitroanilide (Glucana).

Reagents:
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Buffer: 100 mM Tris-HCl, pH 8.25 (at 37°C).

Acceptor: 100 mM Glycylglycine.

Substrate Solution: 6 mM Glucana (dissolved in water or weak buffer).

Procedure:

Blanking: Add 200 µL Buffer + 20 µL Sample (Serum/Lysate) to cuvette. Record baseline at

410 nm.

Reaction: Add 20 µL Substrate Solution to initiate.

Kinetics: Measure

at 410 nm for 5 minutes at 37°C.

Calculation:

for 5-amino-2-nitrobenzoate

.

Protocol B: Bacterial Specificity Assay
Target: Microbiome research, Enzyme characterization. Substrate: D-H-Glu-pNA.

Procedure:

Prepare D-H-Glu-pNA (4 mM) in 0.1 M HCl (solubility is poor in water).

Prepare L-GpNA (4 mM) as a positive control.

Run parallel assays using the standard buffer (pH 8.0).

Result Interpretation:

High signal in L-GpNA / No signal in D-GpNA

Mammalian GGT.
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High signal in both

Bacterial GGT.

Decision Matrix (Visual Guide)

Select GGT Substrate

What is your primary goal?

Clinical / Drug Safety
(Human GGT)
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High Solubility
Precision Required

Use D-H-Glu-pNA
(D-Isomer)

Test Stereospecificity

Use L-GpNA
(Legacy Standard)

General Activity

Note: Glucana prevents
turbidity issues in serum
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Figure 2: Decision matrix for selecting the appropriate GGT substrate based on research intent.
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TCI Chemicals.Product Specification: 5-Amino-2-nitrobenzoic Acid (Leaving group for

Glucana).Link
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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